Cas no 76907-84-1 (1-Propyne, 3-(methoxy-d3)- (9CI))
1-Propyne, 3-(methoxy-d3)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Propyne, 3-(methoxy-d3)- (9CI)
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- Inchi: 1S/C4H6O/c1-3-4-5-2/h1H,4H2,2H3
- InChI Key: YACFFSVYSPMSGS-UHFFFAOYSA-N
- SMILES: C(OC([H])([H])[H])C#C
1-Propyne, 3-(methoxy-d3)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-39676063-0.05g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 0.05g |
$732.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-0.1g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 0.1g |
$767.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-0.25g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 0.25g |
$801.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-0.5g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 0.5g |
$836.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-1.0g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 1g |
$871.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-2.5g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 2.5g |
$1707.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-5.0g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 5g |
$2525.0 | 2023-05-25 | ||
| Enamine | EN300-39676063-10.0g |
3-(2H3)methoxyprop-1-yne |
76907-84-1 | 10g |
$3746.0 | 2023-05-25 |
1-Propyne, 3-(methoxy-d3)- (9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-Propyne, 3-(methoxy-d3)- (9CI)
Comprehensive Overview of 1-Propyne, 3-(methoxy-d3)- (9CI) (CAS No. 76907-84-1)
1-Propyne, 3-(methoxy-d3)- (9CI), identified by its CAS No. 76907-84-1, is a deuterated derivative of propargyl methyl ether. This compound is widely utilized in organic synthesis, isotopic labeling studies, and pharmaceutical research due to its unique structural and isotopic properties. The incorporation of deuterium (d3) enhances its utility in NMR spectroscopy and mass spectrometry, making it a valuable tool for researchers investigating reaction mechanisms or metabolic pathways.
In recent years, the demand for deuterated compounds like 1-Propyne, 3-(methoxy-d3)- (9CI) has surged, driven by advancements in drug discovery and precision medicine. Scientists frequently search for terms such as "deuterated building blocks" or "isotope-labeled reagents" to improve the stability and bioavailability of therapeutic agents. This compound’s role in click chemistry and bioorthogonal reactions further underscores its relevance in modern chemical research.
The synthesis of CAS No. 76907-84-1 involves selective deuteration of the methoxy group, a process optimized for high isotopic purity. Researchers often inquire about "deuteration techniques" or "synthetic routes for labeled compounds," reflecting the growing interest in isotopic labeling strategies. Its application extends to material science, where deuterated molecules contribute to the development of advanced polymers and coatings with tailored properties.
From an SEO perspective, keywords like "deuterated propargyl ether," "isotopic labeling reagents," and "CAS 76907-84-1 applications" align with user queries in academic and industrial contexts. The compound’s compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—also resonates with sustainability-focused searches. As laboratories prioritize eco-friendly protocols, 1-Propyne, 3-(methoxy-d3)- (9CI) exemplifies how specialized reagents can align with environmental goals.
In summary, 1-Propyne, 3-(methoxy-d3)- (9CI) (CAS No. 76907-84-1) bridges fundamental research and applied science, addressing contemporary needs in pharmaceutical development, analytical chemistry, and sustainable synthesis. Its versatility ensures continued relevance in evolving scientific landscapes.
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